BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Chlorthal: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chlorthal

Cat. No.: B1668883

For immediate release: This document provides essential safety and logistical guidance for the
proper disposal of Chlorthal (also known as Chlorthal-dimethyl or DCPA), a selective
herbicide. Recent regulatory actions have led to restrictions and bans on its use due to health
and environmental concerns, making the proper disposal of remaining laboratory stocks a
critical priority.[1][2][3] Adherence to these procedures is vital for ensuring the safety of
laboratory personnel and the protection of the environment.

Immediate Safety and Operational Plan

Personnel handling Chlorthal should be thoroughly familiar with its Safety Data Sheet (SDS)
and wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, eye protection, and a lab coat.[4] In case of a spill, immediately contain the material,
prevent it from entering drains or water courses, and clean it up using an absorbent material.[4]
[5] The spilled material and cleanup supplies must be treated as hazardous waste.[6]

The disposal of Chlorthal is governed by federal, state, and local regulations for hazardous
waste.[7][8][9] It is imperative to contact your institution's Environmental Health and Safety
(EHS) office or a licensed professional waste disposal service to ensure compliance with all
applicable guidelines.[4] On-site disposal of concentrated Chlorthal is not acceptable.[4]

Step-by-Step Disposal Protocol

o Waste Identification and Segregation:
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o Clearly label all containers of Chlorthal waste with the words "Hazardous Waste" and a
description of the contents.[8]

o Segregate Chlorthal waste from other chemical waste streams to prevent incompatible
reactions.[7] Store it away from strong oxidizing agents and acids.[4]

o Container Management:

o Use containers that are chemically compatible with Chlorthal and are in good condition
with secure, leak-proof closures.[7]

o Store waste containers in a designated, well-ventilated satellite accumulation area (SAA)
at or near the point of generation.[8][10]

o Arrange for Professional Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
company to schedule a pickup.[4]

o Do not attempt to dispose of Chlorthal down the drain or in regular trash.[7] Incineration
by a licensed facility is a recommended disposal method.[9][11]

o Empty Container Disposal:

o For containers that held Chlorthal, triple rinse them with a suitable solvent.[6][12] The
rinsate must be collected and disposed of as hazardous waste.[12]

o After triple rinsing, deface the original labels, and the container may then be disposed of
as regular trash.[6]

Quantitative Data Summary
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Property Value Source
Oral LD50 (rat) 3,000 mg/kg [4]
Dermal LD50 (rat) >2,000 mg/kg [4]
Inhalation LC50 (rat, 4hr) >4.5 mg/L [4]
Aquatic LC50 (daphnia, 48h) >4.6 mg/L [4]
Aquatic LC50 (fish, 48h) >4.7 mg/L [4]
Average Field Half-life 100 days [4]

Chlorthal Disposal Workflow

Preparation & Identification
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Caption: Logical workflow for the proper disposal of Chlorthal waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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